Cas no 2580190-10-7 (2-(3-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetic acid)

• Product Name: 2-(3-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetic acid
• CAS No: 2580190-10-7
• MF: C₄H₆N₄O₃
• MW: 158.115439891815
• CID: 5671775
• PubChem ID: 165890624
• Update Time: 2025-06-07

2-(3-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2580190-10-7
• 2-(3-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetic acid
• EN300-26861007

• Inchi： 1S/C4H6N4O3/c5-3-6-7-4(11)8(3)1-2(9)10/h1H2,(H2,5,6)(H,7,11)(H,9,10)
• SMILES： O=C1NN=C(N)N1CC(=O)O

Computed Properties

• Exact Mass: 158.04399007g/mol
• Monoisotopic Mass: 158.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 108Ų

Additional information on 2-(3-amino-5-oxo-4,5-dihydro-1H-1,2,4-triazol-4-yl)acetic acid

Introduction to 2-(3-Amino-5-Oxo-4,5-Dihydro-1H-1,2,4-Triazol-4-Yl)Acetic Acid (CAS No. 2580190-10-7)

2-(3-Amino-5-Oxo-4,5-Dihydro-1H-1,2,4-Triazol-4-Yl)acetic Acid (CAS No. 2580190-10-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structural features of this compound make it a promising candidate for further research and development in drug discovery.

The chemical structure of 2-(3-Amino-5-Oxo-4,5-Dihydro-1H-1,2,4-Triazol-4-Yl)acetic Acid consists of a 1,2,4-triazole ring with an amino group and a ketone functionality. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The acetic acid moiety further enhances its solubility and bioavailability, making it suitable for various pharmaceutical applications.

Recent studies have highlighted the potential of 2-(3-Amino-5-Oxo-4,5-Dihydro-1H-1,2,4-Triazol-4-Yl)acetic Acid in treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against several clinically relevant fungal strains. The mechanism of action involves the disruption of fungal cell wall synthesis and the inhibition of key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 2-(3-Amino-5-Oxo-4,5-Dihydro-1H-1,2,4-Triazol-4-Yl)acetic Acid has shown promising anticancer activity. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The selective nature of this compound makes it a potential candidate for developing targeted cancer therapies with reduced side effects.

The pharmacokinetic properties of 2-(3-Amino-5-Oxo-4,5-Dihydro-1H-1,2,4-Triazol-4-Yl)acetic Acid have also been extensively studied. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

To further understand the biological activity of 2-(3-Amino-5-Oxo-4,5-Dihydro-1H-1,2,4-Triazol-4-Yl)acetic Acid, researchers have conducted in vitro and in vivo studies. In vitro studies using cell lines have demonstrated that this compound effectively inhibits the growth of various cancer cell lines. In vivo studies using animal models have confirmed these findings and have shown that the compound is well-tolerated and does not exhibit significant toxicity at therapeutic doses.

The potential applications of 2-(3-Amino-5-Oxo-4,5-Dihydro-1H-1,2,4-Triazol-4-Yl)acetic Acid extend beyond antifungal and anticancer treatments. Ongoing research is exploring its use in other therapeutic areas such as anti-inflammatory and neuroprotective agents. Preliminary studies suggest that this compound may have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress.

In conclusion, 2-(3-Amino-5-Oxo-4,5-Dihydro-1H-1,2,4-Triazol-4-Yl)acetic Acid (CAS No. 2580190-10-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in drug discovery. As more studies are conducted to elucidate its mechanisms of action and optimize its therapeutic potential, this compound is likely to play a significant role in advancing medical treatments for various diseases.